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Compound of Interest

Compound Name: (+/-)-4Hydroxy Propranolol Sulfate

CAS No.: 87075-33-0

Cat. No.: B022004

Get Quote

As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure

that our partners in research can utilize our products safely and effectively from acquisition

through to final disposal. This guide provides a detailed, step-by-step protocol for the proper

disposal of (+/-)-4-Hydroxy Propranolol Sulfate. The procedures outlined here are grounded in

established safety protocols and regulatory standards to ensure the protection of laboratory

personnel and the environment.

The fundamental principle governing chemical disposal is that the generator of the waste is

responsible for its safe and compliant management.[1][2] This guide is designed to empower

researchers to meet this responsibility with confidence and scientific rigor.

Hazard Assessment and Chemical Profile
Understanding the chemical's properties is the first step in determining the correct disposal

pathway. While a specific Safety Data Sheet (SDS) for the sulfate salt is not readily available,

we can extrapolate a robust safety profile by analyzing the parent compound, (+/-)-4-Hydroxy

Propranolol, and related salts like the hydrochloride form.
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(+/-)-4-Hydroxy Propranolol is a human metabolite of the widely used beta-blocker, Propranolol.

[3] Its primary acute hazard, based on data from related compounds, is that it may be harmful if

swallowed.[2][4] It is not broadly classified under the Globally Harmonized System (GHS) as a

hazardous substance, but this does not permit indiscriminate disposal. As a pharmaceutical

compound, it requires controlled management.

Property Information Source

Chemical Name

4-(2-Hydroxy-3-

(isopropylamino)propoxy)napht

halen-1-yl hydrogen sulfate

[5]

Molecular Formula C₁₆H₂₁NO₆S [5]

Molecular Weight 355.41 g/mol [5]

Primary Hazard
Based on related compounds,

may be harmful if swallowed.
[2][4]

Known Incompatibilities Strong oxidizing agents, acids. [1]

Hazardous Decomposition

May produce carbon oxides

(CO, CO₂), nitrogen oxides

(NOx), and sulfur oxides (SOx)

upon combustion.

[6][7]

The Regulatory Landscape: EPA and RCRA
Compliance
The U.S. Environmental Protection Agency (EPA) regulates chemical waste under the

Resource Conservation and Recovery Act (RCRA).[8] A critical mandate for pharmaceutical

waste is the strict prohibition against "sewering"—disposing of chemicals down the drain.[9][10]

This practice introduces active pharmaceutical ingredients into waterways, posing a significant

environmental risk.

(+/-)-4-Hydroxy Propranolol Sulfate is not a listed hazardous waste on the RCRA P-list or U-list.

[1][7] Therefore, in its pure form, it is typically managed as a non-hazardous pharmaceutical
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waste. However, this classification can change based on how the waste is generated. The

following decision workflow is crucial for maintaining compliance.
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Generated Waste Containing
(+/-)-4-Hydroxy Propranolol Sulfate

Is it mixed with a
listed RCRA hazardous waste
(e.g., P- or U-list chemical)?

Does the final waste mixture
exhibit a hazardous characteristic

(ignitable, corrosive, reactive, toxic)?

No

Manage as
RCRA HAZARDOUS WASTE

per 40 CFR 260-299

Yes

Yes

Manage as
NON-HAZARDOUS

PHARMACEUTICAL WASTE

No
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Final Disposal
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Click to download full resolution via product page

Caption: Disposal Lifecycle of (+/-)-4-Hydroxy Propranolol Sulfate.
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By adhering to this comprehensive guide, you ensure that your laboratory practices remain

safe, compliant, and environmentally responsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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